2-[4-(4-Fluorophenyl)-tetrahydro-2H-pyran-4-yl]acetic acid
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Overview
Description
Scientific Research Applications
Environmental Sciences and Toxicology
Research on the environmental impact and toxicology of related compounds, such as perfluoroalkyl substances (PFAS), highlights the importance of understanding the persistence, bioaccumulation, and toxicological profiles of fluorochemicals. Studies on the degradation of polyfluoroalkyl chemicals emphasize the environmental persistence and potential health impacts of these substances, indicating a need for further research on their biodegradation and the effects of their by-products (Liu & Mejia Avendaño, 2013; Munoz et al., 2019).
Advanced Materials and Chemical Synthesis
Research into the synthesis of related fluorinated compounds and their applications in creating advanced materials is crucial. Studies on practical syntheses of fluorinated intermediates for pharmaceuticals reveal the importance of developing efficient, scalable synthetic routes for such compounds, which could be relevant for synthesizing "2-[4-(4-Fluorophenyl)-tetrahydro-2H-pyran-4-yl]acetic acid" and its derivatives (Qiu et al., 2009).
Pharmacology and Biomedical Applications
The exploration of the physiological and pharmacological effects of bioactive compounds, including their therapeutic potential and mechanisms of action, is fundamental. For instance, studies on the effects of phenolic acids and their derivatives on health provide insights into the potential bioactivities of structurally complex compounds, suggesting avenues for investigating the biological activities of "this compound" (Pei et al., 2016).
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s challenging to describe its exact mode of action. Based on its structural similarity to other bioactive compounds, it may bind to its targets and modulate their activity, leading to changes in cellular processes .
Biochemical Pathways
Given the broad range of biological activities exhibited by similar compounds, it’s likely that multiple pathways could be affected .
Pharmacokinetics
Therefore, its bioavailability, metabolism, and excretion patterns remain unknown .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific information on its targets and mode of action .
properties
IUPAC Name |
2-[4-(4-fluorophenyl)oxan-4-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FO3/c14-11-3-1-10(2-4-11)13(9-12(15)16)5-7-17-8-6-13/h1-4H,5-9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPVBKHYCILTLSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CC(=O)O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.